Cas no 361174-76-7 (7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 361174-76-7
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6285255
• Update Time: 2025-10-31

7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(phenylmethyl)-8-(1-pyrrolidinyl)-

• Inchi： 1S/C18H21N5O2/c1-20-15-14(16(24)21(2)18(20)25)23(12-13-8-4-3-5-9-13)17(19-15)22-10-6-7-11-22/h3-5,8-9H,6-7,10-12H2,1-2H3
• InChI Key： LMWWUJCVMRJXMU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 562.8±60.0 °C(Predicted)
• pka: 2.33±0.20(Predicted)

Additional information on 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-Benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 361174-76-7)

7-Benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 361174-76-7) is a structurally complex purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of purine diones, which are known for their diverse biological activities. The presence of a benzyl group and a pyrrolidin-1-yl moiety in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for purine-based compounds has surged due to their applications in treating metabolic disorders, inflammation, and neurological conditions. Researchers are particularly intrigued by the 7-benzyl-1,3-dimethyl substitution pattern, which may influence the compound's pharmacokinetic properties. The pyrrolidin-1-yl group further adds to its versatility, as pyrrolidine derivatives are often associated with improved bioavailability and target specificity. These features make CAS No. 361174-76-7 a promising candidate for further investigation.

The synthesis of 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, including alkylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule therapeutics, this compound's unique structure positions it as a potential lead for developing novel drugs with minimal side effects.

One of the most frequently asked questions about CAS No. 361174-76-7 is its solubility and stability under physiological conditions. Studies indicate that the compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for pharmaceutical intermediates. Researchers are also exploring its potential as a kinase inhibitor, given the role of purine derivatives in modulating enzyme activity.

The 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been linked to advancements in personalized medicine. With the rise of AI-driven drug discovery, computational models are being used to predict its interactions with various proteins and receptors. This approach aligns with the current trend of precision medicine, where compounds like CAS No. 361174-76-7 are tailored to individual patient needs. Such innovations highlight the compound's relevance in modern therapeutics.

Another area of interest is the environmental impact of synthesizing and using purine diones. Sustainable chemistry practices are being adopted to minimize waste and energy consumption during production. The green synthesis of CAS No. 361174-76-7 is a hot topic, as researchers aim to balance efficacy with ecological responsibility. This aligns with the broader industry shift toward eco-friendly pharmaceuticals, a trend driven by consumer demand and regulatory requirements.

In conclusion, 7-benzyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 361174-76-7) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure, combined with its potential applications in drug development and personalized therapy, makes it a compound worth watching. As research continues, we can expect new insights into its mechanisms and broader utility in addressing unmet medical needs.